N-(5-(ethylthio)-1,3,4-thiadiazol-2-yl)-2-((1,3,6-trimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrido[2,3-d]pyrimidin-5-yl)thio)acetamide

• IUPAC Name: N-(5-ethylsulfanyl-1,3,4-thiadiazol-2-yl)-2-(1,3,6-trimethyl-2,4-dioxopyrido[2,3-d]pyrimidin-5-yl)sulfanylacetamide
• InChI: InChI=1S/C16H18N6O3S3/c1-5-26-15-20-19-14(28-15)18-9(23)7-27-11-8(2)6-17-12-10(11)13(24)22(4)16(25)21(12)3/h6H,5,7H2,1-4H3,(H,18,19,23)
• InChI Key: VILYJFVNGAEEFN-UHFFFAOYSA-N
• Canonical SMILES: CCSC1=NN=C(S1)NC(=O)CSC2=C3C(=NC=C2C)N(C(=O)N(C3=O)C)C
• Molecular Formula: C16H18N6O3S3
• Molecular Weight: 438.6 g/mol

Description

N-(5-(ethylthio)-1,3,4-thiadiazol-2-yl)-2-((1,3,6-trimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrido[2,3-d]pyrimidin-5-yl)thio)acetamide is a useful research compound. Its molecular formula is C16H18N6O3S3 and its molecular weight is 438.54. The purity is usually 95%.
BenchChem offers high-quality N-(5-(ethylthio)-1,3,4-thiadiazol-2-yl)-2-((1,3,6-trimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrido[2,3-d]pyrimidin-5-yl)thio)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(5-(ethylthio)-1,3,4-thiadiazol-2-yl)-2-((1,3,6-trimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrido[2,3-d]pyrimidin-5-yl)thio)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis of Innovative Heterocycles

Research by Fadda et al. (2017) involved utilizing a precursor similar to the compound of interest for synthesizing various heterocycles, including pyrrole, pyridine, and coumarin derivatives. These synthesized compounds were evaluated for their insecticidal properties against the cotton leafworm, highlighting their potential use in agricultural pest control (Fadda, Salam, Tawfik, Anwar, & Etman, 2017).

Anticancer Screening

Another study by Abu-Melha (2021) focused on the synthesis of N-aryl-2-((6-arylimidazo[2,1-b]thiadiazol-2-yl)thio)acetamide compounds, revealing their cytotoxic activities against various cancer cell lines. This research underscores the compound's potential in developing new anticancer agents (Abu-Melha, 2021).

Glutaminase Inhibition for Cancer Therapy

Research on BPTES analogs, closely related to the queried compound, shows that these analogs inhibit glutaminase, a critical enzyme in cancer metabolism. One such analog demonstrated comparable potency to BPTES, suggesting its potential in cancer treatment through glutaminase inhibition (Shukla et al., 2012).

Antimicrobial and Surface Activity

El-Sayed et al. (2015) explored the synthesis of polyfunctionally substituted heterocyclic compounds derived from a similar precursor, evaluating their antimicrobial and surface activities. This research indicates the compound's utility in developing new antimicrobial agents (El-Sayed, Shaldom, & Al Mazrouee, 2015).

Anti-HIV-1 Activity

A study by Danel et al. (1998) involved the synthesis of 2,3-dihydro-7H-thiazolo[3,2-a]pyrimidin-7-ones as analogs of HEPT, demonstrating activity against HIV-1. This highlights the potential of such compounds in developing treatments for HIV-1 (Danel, Pedersen, & Nielsen, 1998).